Cas no 2172102-13-3 (5-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}-2-hydroxybenzoic acid)

• Product Name: 5-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}-2-hydroxybenzoic acid
• CAS No: 2172102-13-3
• MF: C₂₇H₂₄N₂O₆
• MW: 472.489267349243
• CID: 5905804
• PubChem ID: 165517124
• Update Time: 2025-08-04

5-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}-2-hydroxybenzoic acid
• 5-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]acetamido}-2-hydroxybenzoic acid
• 2172102-13-3
• EN300-1522278

• Inchi： 1S/C27H24N2O6/c30-23-10-9-16(13-21(23)25(32)33)28-24(31)14-27(11-12-27)29-26(34)35-15-22-19-7-3-1-5-17(19)18-6-2-4-8-20(18)22/h1-10,13,22,30H,11-12,14-15H2,(H,28,31)(H,29,34)(H,32,33)
• InChI Key： MMJJQKJZSKCUKO-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(NC2C=CC(=C(C(=O)O)C=2)O)=O)CC1)=O

Computed Properties

• Exact Mass: 472.16343649g/mol
• Monoisotopic Mass: 472.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 792
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 125Ų

Additional information on 5-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}-2-hydroxybenzoic acid

5-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}-2-hydroxybenzoic Acid: A Comprehensive Overview

5-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}-2-hydroxybenzoic acid, with the CAS registry number 2172102-13-3, is a highly specialized compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which incorporates a cyclopropane ring and a fluorenylmethoxycarbonyl (Fmoc) group, making it a valuable tool in various research and industrial applications.

The molecular structure of this compound is notable for its complexity and functionality. The presence of the Fmoc group serves as a protective moiety, which is particularly useful in peptide synthesis and other chemical reactions where temporary protection of functional groups is essential. The cyclopropane ring, on the other hand, introduces strain and reactivity that can be exploited in synthetic chemistry to generate novel compounds with unique properties.

Recent studies have highlighted the potential of this compound in drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those targeting specific receptors or enzymes. For instance, the integration of the cyclopropane ring into drug candidates has been shown to enhance their potency and selectivity, making them promising leads for therapeutic interventions.

In addition to its pharmacological applications, this compound has found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in the development of novel catalysts and sensors. For example, recent advancements have demonstrated its potential as a ligand in homogeneous catalysis, where it facilitates selective transformations of organic substrates.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the Fmoc group via nucleophilic acyl substitution and the subsequent incorporation of the cyclopropane ring. These steps are critical for ensuring the stability and functionality of the final product.

From an environmental standpoint, this compound has been studied for its biodegradability and ecological impact. Research indicates that under specific conditions, it undergoes controlled degradation, minimizing its environmental footprint. This is particularly important given the increasing emphasis on sustainable chemistry practices.

In conclusion, 5-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}-2-hydroxybenzoic acid represents a versatile and innovative compound with diverse applications across multiple disciplines. Its unique structure, combined with cutting-edge research findings, underscores its significance in advancing scientific knowledge and technological innovation.